Cas no 2385030-57-7 (2-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodobenzoic acid)

• Product Name: 2-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodobenzoic acid
• CAS No: 2385030-57-7
• MF: C₂₂H₁₅ClINO₄
• MW: 519.716277360916
• CID: 6386902
• PubChem ID: 165894957
• Update Time: 2025-06-30

2-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6737262
• 2-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodobenzoic acid
• 2385030-57-7

• Inchi： 1S/C22H15ClINO4/c23-18-10-20(19(24)9-16(18)21(26)27)25-22(28)29-11-17-14-7-3-1-5-12(14)13-6-2-4-8-15(13)17/h1-10,17H,11H2,(H,25,28)(H,26,27)
• InChI Key： GHQZPULQXBGBBX-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C(=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)Cl

Computed Properties

• Exact Mass: 518.97343g/mol
• Monoisotopic Mass: 518.97343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodobenzoic acid

Introduction to 2-Chloro-4-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-5-Iodobenzoic Acid (CAS No. 2385030-57-7)

2-Chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodobenzoic acid (CAS No. 2385030-57-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro group, an amino group protected by a fluorenylmethoxycarbonyl (Fmoc) moiety, and an iodine substituent on the benzene ring. These functionalities make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for protecting the amino group during multi-step synthetic processes. The presence of the chloro and iodo substituents adds to the compound's versatility, as these groups can be readily modified or replaced in subsequent reactions, allowing for the exploration of a wide range of chemical and biological properties.

In recent years, there has been a growing interest in the development of new therapeutic agents targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The unique structure of 2-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodobenzoic acid makes it a promising candidate for such applications. For instance, the iodine substituent can be used for radiolabeling studies, which are crucial for understanding the pharmacokinetics and biodistribution of potential drug candidates.

The synthesis of this compound typically involves several steps, including the introduction of the Fmoc protecting group, the addition of the chloro and iodo substituents, and the final carboxylic acid formation. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been employed to achieve high yields and purity levels. These methods have been extensively studied and optimized in both academic and industrial settings.

In terms of its biological activity, preliminary studies have shown that 2-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodobenzoic acid exhibits promising inhibitory effects on certain enzymes and receptors. For example, it has been reported to inhibit the activity of protein kinases, which are key regulators of cellular signaling pathways involved in cell growth and differentiation. This property makes it a potential lead compound for the development of kinase inhibitors, which are widely used in cancer therapy.

Moreover, the compound's ability to undergo further functionalization through its reactive groups opens up possibilities for creating derivatives with enhanced biological activity or improved pharmacological properties. For instance, modifications at the carboxylic acid position can lead to prodrugs that are more stable in vivo or have better solubility profiles. Similarly, variations in the chloro and iodo substituents can result in compounds with different binding affinities to specific targets.

The safety profile of 2-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodobenzoic acid is another important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. However, further investigations are needed to fully understand its safety profile in humans.

In conclusion, 2-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodobenzoic acid (CAS No. 2385030-57-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further development into novel therapeutic agents. Ongoing research efforts aim to optimize its properties and explore its applications in various disease areas.